1-(Pyridine-4-carbonyl)piperidine-4-carboxylic acid;hydrochloride

• IUPAC Name: 1-(pyridine-4-carbonyl)piperidine-4-carboxylic acid;hydrochloride
• InChI: InChI=1S/C12H14N2O3.ClH/c15-11(9-1-5-13-6-2-9)14-7-3-10(4-8-14)12(16)17;/h1-2,5-6,10H,3-4,7-8H2,(H,16,17);1H
• InChI Key: HNTRYPRWMRJVJH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)O)C(=O)C2=CC=NC=C2.Cl
• Molecular Formula: C12H15ClN2O3
• Molecular Weight: 270.71 g/mol

Description

“1-(Pyridine-4-carbonyl)piperidine-4-carboxylic acid;hydrochloride” is a chemical compound. It is a derivative of piperidine, a six-membered heterocyclic amine that is widely used as a building block and reagent in synthesizing organic compounds.

Synthesis Analysis

Piperidine derivatives can be synthesized through various methods. One efficient method for the N-heterocyclization of primary amines with diols is catalyzed by a Cp*Ir complex. Another method involves a one-pot synthesis of nitrogen-containing heterocycles from alkyl dihalides and primary amines and hydrazines under microwave irradiation via a simple and efficient cyclocondensation in an alkaline aqueous medium.

Chemical Reactions Analysis

Piperidine derivatives can undergo various intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. The Knoevenagel Condensation is one such reaction, where an enol intermediate is formed initially, which then reacts with the aldehyde, and the resulting aldol undergoes subsequent base-induced elimination.

Scientific Research Applications

Chemical Synthesis and Characterization

1-(Pyridine-4-carbonyl)piperidine-4-carboxylic acid; hydrochloride has been explored in various chemical syntheses. For instance, its derivatives, such as 3β-acyloxytropan-3α-carboxylic acid hydrochlorides, have been synthesized and characterized using NMR spectroscopy and X-ray diffraction. These compounds exhibit unique conformational properties and show potential in biochemical studies (Burgos et al., 1992). Similarly, the synthesis of related compounds like cis-4-(sulfomethyl)piperidine-2-carboxylic acid and their NMR characterization have been reported, highlighting the chemical versatility of such compounds (Hadri & Leclerc, 1993).

Catalysis and Material Science

In the field of catalysis and material science, derivatives of 1-(Pyridine-4-carbonyl)piperidine-4-carboxylic acid; hydrochloride have been used. For example, Piperidine-4-carboxylic acid (PPCA) functionalized nanoparticles have been developed as catalysts in the synthesis of complex organic compounds. Such catalysts demonstrate efficient and reusable properties, which are crucial in modern synthetic chemistry (Ghorbani‐Choghamarani & Azadi, 2015).

Crystallography and Molecular Structure

The compound and its derivatives have also been the subject of crystallographic studies. The molecular and crystal structure of related compounds, such as 4-carboxypiperidinium chloride, has been determined through X-ray diffraction. Such studies are essential for understanding the molecular conformations and potential interactions in complex systems (Szafran et al., 2007).

Medicinal Chemistry and Drug Development

In the realm of medicinal chemistry and drug development, compounds containing the 1-(Pyridine-4-carbonyl)piperidine-4-carboxylic acid; hydrochloride moiety have been synthesized and investigated. For example, research on the synthesis of (2,4-Difluorophenyl)(piperidin-4-yl)methanone hydrochloride showcases the applicability of such compounds in creating potential pharmaceutical agents (Zheng Rui, 2010).

Future Directions

Piperidine derivatives are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. This suggests that “1-(Pyridine-4-carbonyl)piperidine-4-carboxylic acid;hydrochloride” and similar compounds may continue to be a focus of research in the future.